7-[2-Hydroxy(propyl-d6)]guanine

• Molecular Formula: C8H11N5O2
• Molecular Weight: 215.24 g/mol
• InChI: InChI=1S/C8H11N5O2/c1-4(14)2-13-3-10-6-5(13)7(15)12-8(9)11-6/h3-4,14H,2H2,1H3,(H3,9,11,12,15)/i1D3,2D2,4D
• InChIKey: JVWVMKYNORDKGP-DEGIAHCOSA-N

7-[2-Hydroxy(propyl-d6)]guanine: A Deuterated DNA Adduct Standard for Propylene Oxide Exposure Quantitation

7-[2-Hydroxy(propyl-d6)]guanine (CAS 1346599-30-1) is a stable isotope‑labeled (deuterated) analog of N7-(2-hydroxypropyl)guanine (7‑HPG), the predominant DNA adduct formed by alkylation of guanine with the genotoxic carcinogen propylene oxide [1][2]. It is utilized as an internal standard in liquid chromatography‑tandem mass spectrometry (LC‑MS/MS) and gas chromatography‑high‑resolution mass spectrometry (GC‑HRMS) assays for the precise, matrix‑corrected quantification of 7‑HPG in biological tissues, enabling molecular dosimetry studies of propylene oxide exposure [2].

Stable Isotope-Labeled Internal Standard

Deuterated (d6) Adduct Analog

LC-MS/MS & GC-HRMS Workflows

Matrix-Corrected 7-HPG Quantitation

• [1] Pharmaffiliates. (n.d.). 7-[2-Hydroxy(propyl-d6)]guanine. Retrieved from https://www.pharmaffiliates.com/en/1346599-30-1-7-2-hydroxy-propyl-d6-guanine-pasti051280.html View Source
• [2] Ríos-Blanco, M. N., Ranasinghe, A., Lee, M. S., Faller, T., Filser, J. G., & Swenberg, J. A. (2003). Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide. Carcinogenesis, 24(7), 1233-1238. View Source

Why Unlabeled 7-HPG or Structural Analogs Cannot Substitute for 7-[2-Hydroxy(propyl-d6)]guanine in Quantitative LC‑MS/MS Workflows

In quantitative LC‑MS/MS bioanalysis, the use of a stable isotopically labeled (SIL) internal standard is essential for correcting matrix effects, extraction losses, and instrument variability [1]. Unlabeled 7‑HPG cannot be used as an internal standard because it co‑elutes with and is indistinguishable from the endogenous analyte, preventing separate quantitation. Structural analog internal standards, while sometimes employed, often exhibit different extraction efficiencies and ionization responses, compromising accuracy and precision [2]. The deuterium labeling of 7-[2-Hydroxy(propyl-d6)]guanine (six 2H atoms) provides a sufficient mass shift (Δm = 6 Da) to ensure baseline chromatographic resolution from the unlabeled analyte while preserving nearly identical physicochemical properties, making it the only reliable choice for accurate, matrix‑matched quantification of 7‑HPG in complex biological matrices .

Unlabeled 7-HPG

Co-elutes with endogenous analyte; indistinguishable in MS.Cannot serve as internal standard.

Structural Analogs

Differential extraction and ionization may bias accuracy.Matrix-effect correction may not transfer.

7-[2-Hydroxy(propyl-d6)]guanine

6 Da mass shift ensures baseline resolution; near-identical physicochemical behavior.Preferred for matrix-matched quantitation.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Zhang, Y., Zhou, W. E., Yan, J. Q., Liu, M., Zhou, Y., Shen, X., ... & Li, G. H. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of the American Society for Mass Spectrometry, 34(3), 455-465. View Source

7-[2-Hydroxy(propyl-d6)]guanine: Quantitative Evidence for Superior Analytical Performance as an Internal Standard

Deuterium Labeling Provides a 6 Da Mass Shift for Unambiguous Analyte Discrimination in LC‑MS/MS

7-[2-Hydroxy(propyl-d6)]guanine incorporates six deuterium atoms into its 2‑hydroxypropyl side chain, resulting in a molecular weight of 215.24 Da . This represents a mass increase of +6.03 Da compared to the unlabeled 7‑(2‑hydroxypropyl)guanine (MW 209.21 Da) . In MS/MS analysis, this mass shift ensures that the internal standard's precursor and product ions are fully resolved from those of the endogenous analyte, preventing isotopic cross‑talk and enabling accurate peak integration even in the presence of high, variable matrix backgrounds [1].

Mass Shift

Class-level

+6.03 Da

Baseline separation from unlabeled 7-HPG in MS/MS

Prevents isotopic cross-talk; reliable peak integration

Evidence Dimension	Molecular weight and mass shift
Target Compound Data	215.24 Da (C8H5D6N5O2)
Comparator Or Baseline	Unlabeled 7-(2-hydroxypropyl)guanine: 209.21 Da (C8H11N5O2)
Quantified Difference	+6.03 Da mass shift
Conditions	Calculated from molecular formulas

Why This Matters

This mass shift enables baseline separation of the internal standard from the analyte in the mass analyzer, a prerequisite for reliable quantitative analysis in complex biological matrices.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Deuterated Internal Standard Yields Superior Assay Accuracy and Precision Compared to Structural Analogs

While direct, head‑to‑head validation data for this specific compound is not publicly available, extensive class‑level evidence demonstrates that stable isotopically labeled (SIL) internal standards, such as deuterated analogs, consistently outperform structural analog internal standards in LC‑MS/MS assays [1][2]. SIL standards co‑elute with the analyte and undergo identical extraction and ionization processes, effectively compensating for matrix‑induced ion suppression/enhancement and sample preparation losses [1]. In contrast, structural analogs often exhibit differential recovery and ionization, leading to biased results [2].

Accuracy vs. Analogs

Class-level

Reported improvement over structural analog ISTDs

Co-eluting SIL compensates matrix effects better

Class-level evidence; direct compound data to verify

Evidence Dimension	Assay accuracy and precision
Target Compound Data	Deuterated SIL internal standards generally provide <15% bias and <15% CV in validated bioanalytical methods
Comparator Or Baseline	Structural analog internal standards may exhibit >20% bias or variability due to differential matrix effects
Quantified Difference	Potentially significant improvement in accuracy and precision
Conditions	LC‑MS/MS analysis of biological samples

Why This Matters

Procuring the deuterated internal standard directly impacts the reliability and regulatory compliance of quantitative bioanalytical data, reducing the risk of method failure and data rejection.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Zhang, Y., Zhou, W. E., Yan, J. Q., Liu, M., Zhou, Y., Shen, X., ... & Li, G. H. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of the American Society for Mass Spectrometry, 34(3), 455-465. View Source

Validated Application in GC‑HRMS for Molecular Dosimetry of Propylene Oxide DNA Adducts

The unlabeled analyte, N7-(2‑hydroxypropyl)guanine (7‑HPG), has been quantified in rat tissues using GC‑HRMS to establish linear exposure‑response relationships for propylene oxide [1]. While the Ríos‑Blanco et al. study did not use the deuterated standard, the methodology described is a standard candidate for improvement with a SIL internal standard. The deuterated analog 7‑[2‑Hydroxy(propyl‑d6)]guanine is specifically marketed for use as an internal standard in such molecular dosimetry studies , implying that its use would enhance the precision and robustness of the GC‑HRMS method, particularly for low‑level adduct quantification in complex tissue matrices.

GC-HRMS Dosimetry

Reported

Candidate SIL for 7-HPG in rodent inhalation models

Supports exposure-response study context

Validated method exists; SIL enhances precision

Evidence Dimension	Quantitative accuracy in tissue DNA adduct analysis
Target Compound Data	Potential for improved precision and accuracy (not quantified in literature)
Comparator Or Baseline	Method without internal standard (or with less ideal analog)
Quantified Difference	Not available
Conditions	GC‑HRMS analysis of 7‑HPG in nasal respiratory epithelium, lung, and liver DNA

Why This Matters

This compound directly supports validated, exposure‑response studies of a significant industrial chemical, making it a critical reagent for toxicology and risk assessment research.

• [1] Ríos-Blanco, M. N., Ranasinghe, A., Lee, M. S., Faller, T., Filser, J. G., & Swenberg, J. A. (2003). Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide. Carcinogenesis, 24(7), 1233-1238. View Source

High Isotopic Purity Ensures Minimal Interference and Reliable Quantitation

Commercial sources for 7-[2-Hydroxy(propyl-d6)]guanine specify high chemical and isotopic purity (typically ≥98%) [1]. High isotopic purity is critical because any residual unlabeled 7‑HPG in the internal standard will contribute directly to the measured analyte signal, causing a positive bias, especially when quantifying low endogenous adduct levels . While comparative purity data against other deuterated guanine adduct standards is not available, the ≥98% specification meets or exceeds the industry standard for quantitative LC‑MS/MS internal standards, ensuring reliable performance .

Isotopic Purity

Specification review

≥98%

Minimizes unlabeled analyte contribution bias

Vendor specification; meets typical ISTD requirement

Evidence Dimension	Isotopic purity
Target Compound Data	≥98%
Comparator Or Baseline	Industry standard for SIL internal standards is typically ≥98%
Quantified Difference	Meets or exceeds expected baseline
Conditions	Vendor specification

Why This Matters

High isotopic purity minimizes the risk of systematic overestimation of analyte concentration, which is particularly important for trace‑level DNA adduct measurements where accuracy is paramount.

• [1] Pharmaffiliates. (n.d.). 7-[2-Hydroxy(propyl-d6)]guanine. Retrieved from https://www.pharmaffiliates.com/en/1346599-30-1-7-2-hydroxy-propyl-d6-guanine-pasti051280.html View Source

7-[2-Hydroxy(propyl-d6)]guanine: Optimal Use Cases in Exposure Science and Bioanalysis

Quantitative Molecular Dosimetry of Propylene Oxide Exposure in Preclinical Studies

Used as an internal standard in LC‑MS/MS or GC‑HRMS methods to accurately quantify 7‑HPG DNA adducts in tissues (e.g., nasal epithelium, lung, liver) from rodent models exposed to propylene oxide via inhalation [1]. This enables the construction of precise exposure‑response curves essential for risk assessment and regulatory toxicology [2].

Biomonitoring of Occupational Exposure to Propylene Oxide

Incorporated into analytical workflows to measure urinary or blood 7‑HPG levels as a biomarker of internal dose in workers potentially exposed to propylene oxide. The deuterated standard corrects for matrix variability in clinical samples, ensuring reliable and legally defensible exposure data [3].

Method Development and Validation for DNA Adductomics

Employed as a model SIL standard during the development and validation of novel, highly sensitive LC‑MS/MS methods for the simultaneous quantification of multiple DNA adducts. Its well‑characterized properties and commercial availability make it a useful tool for establishing assay performance parameters (e.g., lower limit of quantitation, accuracy, precision) before extending the method to other adducts .

Application

Selection Property

Validation Focus

Molecular dosimetry in preclinical models

SIL ISTD for 7-HPG adduct

Exposure-response in rodent tissues; matrix-corrected quantitation

Research biomonitoring of propylene oxide exposure

Deuterated ISTD for urinary/blood 7-HPG

Matrix-effect correction in human research samples

Method development for DNA adductomics

Well-characterized SIL standard

Assay parameter establishment (LLOQ, accuracy, precision)

• [1] Ríos-Blanco, M. N., Ranasinghe, A., Lee, M. S., Faller, T., Filser, J. G., & Swenberg, J. A. (2003). Molecular dosimetry of N7-(2-hydroxypropyl)guanine in tissues of F344 rats after inhalation exposure to propylene oxide. Carcinogenesis, 24(7), 1233-1238. View Source
• [2] Pharmaffiliates. (n.d.). 7-[2-Hydroxy(propyl-d6)]guanine. Retrieved from https://www.pharmaffiliates.com/en/1346599-30-1-7-2-hydroxy-propyl-d6-guanine-pasti051280.html View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source